![molecular formula C13H17N3O B6628913 [3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol](/img/structure/B6628913.png)
[3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol
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Overview
Description
[3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPMP is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of [3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol involves its ability to bind to specific receptors, such as the sigma-1 receptor and the dopamine D2 receptor. By binding to these receptors, this compound can modulate various signaling pathways, leading to its observed effects on cancer cells and neurons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit angiogenesis, and decrease cell proliferation. In neurons, this compound has been shown to protect against oxidative stress, prevent neuronal death, and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using [3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol in lab experiments is its ability to selectively target specific receptors, making it a useful tool for studying various signaling pathways. Additionally, this compound has low toxicity and is stable under physiological conditions. However, one limitation of using this compound in lab experiments is its cost and availability.
Future Directions
There are many future directions for the study of [3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol. One area of interest is the development of this compound-based drugs for cancer treatment and neuroprotection. Additionally, further studies are needed to elucidate the specific signaling pathways modulated by this compound and its potential interactions with other drugs. Furthermore, the development of more efficient synthesis methods for this compound could lead to its wider use in scientific research.
Synthesis Methods
The synthesis method of [3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol involves the reaction of 4-(chloromethyl)pyrazole with N-(2-hydroxy-3-(trityloxy)propyl)-4-(methylamino)benzamide in the presence of a base, such as potassium carbonate or sodium hydride. The resulting product is then deprotected using hydrogenation to yield this compound.
Scientific Research Applications
[3-[[(1-Methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol has been studied for its potential applications in various fields such as cancer treatment, neuroprotection, and drug delivery. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, this compound has been shown to protect neurons from oxidative stress and prevent neuronal death. In drug delivery, this compound has been used as a carrier for delivering drugs to specific sites in the body.
Properties
IUPAC Name |
[3-[[(1-methylpyrazol-4-yl)methylamino]methyl]phenyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c1-16-9-13(8-15-16)7-14-6-11-3-2-4-12(5-11)10-17/h2-5,8-9,14,17H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWHZSYPBCBVGMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CNCC2=CC(=CC=C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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